Cas no 1274903-94-4 (4-(3,4-Dihydroxyphenyl)-2-3-(trifluoromethyl)anilino-1,3-thiazol-3-ium chloride)

• Product Name: 4-(3,4-Dihydroxyphenyl)-2-3-(trifluoromethyl)anilino-1,3-thiazol-3-ium chloride
• CAS No: 1274903-94-4
• MF: C₁₆H₁₂ClF₃N₂O₂S
• MW: 388.791892051697
• MDL: MFCD08272752
• CID: 4585588
• Update Time: 2025-10-29

4-(3,4-Dihydroxyphenyl)-2-3-(trifluoromethyl)anilino-1,3-thiazol-3-ium chloride Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dihydroxyphenyl)-2-[3-(trifluoromethyl)anilino]-1,3-thiazol-3-ium chloride
• 4-(3,4-Dihydroxyphenyl)-2-3-(trifluoromethyl)anilino-1,3-thiazol-3-ium chloride

• MDL： MFCD08272752
• Inchi： 1S/C16H11F3N2O2S.ClH/c17-16(18,19)10-2-1-3-11(7-10)20-15-21-12(8-24-15)9-4-5-13(22)14(23)6-9;/h1-8,22-23H,(H,20,21);1H
• InChI Key： YUDFVNHQHGRXIJ-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(C(F)(F)F)C=1)C1SC=C(C2C=CC(O)=C(O)C=2)N=1.Cl

Additional information on 4-(3,4-Dihydroxyphenyl)-2-3-(trifluoromethyl)anilino-1,3-thiazol-3-ium chloride

4-(3,4-Dihydroxyphenyl)-2-3-(trifluoromethyl)anilino-1,3-thiazol-3-ium chloride (CAS No. 1274903-94-4): A Comprehensive Overview

4-(3,4-Dihydroxyphenyl)-2-3-(trifluoromethyl)anilino-1,3-thiazol-3-ium chloride (CAS No. 1274903-94-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of thiazolium salts, which are known for their diverse biological activities and utility in medicinal chemistry. The presence of both dihydroxyphenyl and trifluoromethylanilino moieties in its structure makes it particularly interesting for drug discovery and development.

The CAS No. 1274903-94-4 is a critical identifier for researchers and manufacturers, ensuring precise communication and documentation in scientific literature and regulatory submissions. The compound's molecular formula and weight, along with its solubility and stability profiles, are essential for its application in various experimental and industrial settings. Researchers often explore its structure-activity relationships (SAR) to optimize its efficacy in targeted therapies.

One of the most compelling aspects of 4-(3,4-Dihydroxyphenyl)-2-3-(trifluoromethyl)anilino-1,3-thiazol-3-ium chloride is its potential role in addressing contemporary health challenges. For instance, its structural analogs have been investigated for their antioxidant and anti-inflammatory properties, which are highly relevant in the context of aging-related diseases and chronic inflammation. The trifluoromethyl group, in particular, is a common feature in many FDA-approved drugs, enhancing the compound's bioavailability and metabolic stability.

In the realm of drug discovery, this compound is often discussed in relation to kinase inhibition and signal transduction modulation. Kinases are pivotal in numerous cellular processes, and their dysregulation is implicated in cancers and autoimmune disorders. The thiazolium core of the molecule provides a versatile scaffold for designing inhibitors that can selectively target these enzymes, offering promising avenues for therapeutic intervention.

From a synthetic chemistry perspective, the preparation of 4-(3,4-Dihydroxyphenyl)-2-3-(trifluoromethyl)anilino-1,3-thiazol-3-ium chloride involves multi-step organic transformations, including condensation and cyclization reactions. The choice of solvents, catalysts, and reaction conditions can significantly impact the yield and purity of the final product. Researchers often employ advanced analytical techniques such as NMR spectroscopy and mass spectrometry to characterize the compound and confirm its structural integrity.

The compound's potential extends beyond pharmaceuticals. In material science, its electronic properties and molecular interactions are studied for applications in organic electronics and sensors. The integration of fluorinated groups into organic molecules is a growing trend, driven by their ability to alter electronic density and improve material performance.

Market trends indicate a rising demand for specialty chemicals like CAS No. 1274903-94-4, particularly in regions with robust pharmaceutical and biotechnology sectors. Companies engaged in custom synthesis and contract research are increasingly focusing on such high-value compounds to meet the needs of academic and industrial clients. Regulatory compliance and quality assurance remain paramount, given the compound's potential use in human health applications.

In summary, 4-(3,4-Dihydroxyphenyl)-2-3-(trifluoromethyl)anilino-1,3-thiazol-3-ium chloride represents a fascinating intersection of chemistry, biology, and materials science. Its unique structural attributes and versatile applications make it a subject of ongoing research and development. As scientific understanding deepens and technological capabilities advance, this compound is poised to play an increasingly significant role in addressing some of the most pressing challenges in health and technology.